Cas no 35351-28-1 (6-Bromo-3-methylbenzofuran-2-carboxamide)

• Product Name: 6-Bromo-3-methylbenzofuran-2-carboxamide
• CAS No: 35351-28-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 1092499
• PubChem ID: 72942172
• Update Time: 2025-11-02

6-Bromo-3-methylbenzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methylbenzofuran-2-carboxamide
• 6-bromo-3-methyl-1-benzofuran-2-carboxamide
• A919047
• SCHEMBL17182567
• 35351-28-1

• Inchi： 1S/C10H8BrNO2/c1-5-7-3-2-6(11)4-8(7)14-9(5)10(12)13/h2-4H,1H3,(H2,12,13)
• InChI Key： XIBFKCNJVSTEGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(C(N)=O)=C2C

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.2Ų

6-Bromo-3-methylbenzofuran-2-carboxamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-Bromo-3-methylbenzofuran-2-carboxamide

Recent Advances in the Study of 6-Bromo-3-methylbenzofuran-2-carboxamide (CAS: 35351-28-1)

6-Bromo-3-methylbenzofuran-2-carboxamide (CAS: 35351-28-1) is a synthetic benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its brominated benzofuran core and carboxamide functional group, has been explored for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have further elucidated its molecular mechanisms and therapeutic potential, positioning it as a promising candidate for the development of novel pharmaceuticals.

One of the key areas of research involving 6-Bromo-3-methylbenzofuran-2-carboxamide has been its role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific tyrosine kinases, which are implicated in tumor growth and metastasis. The study utilized in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity, providing a foundation for further optimization.

In addition to its kinase inhibitory properties, 6-Bromo-3-methylbenzofuran-2-carboxamide has shown promise as an antimicrobial agent. A recent investigation published in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest that derivatives of this compound could serve as leads for the development of new antimicrobial therapies.

The synthesis and structural modification of 6-Bromo-3-methylbenzofuran-2-carboxamide have also been a focus of recent research. A 2024 study in Tetrahedron Letters described an efficient synthetic route for this compound, emphasizing its scalability and yield optimization. Furthermore, the study explored the introduction of various substituents to the benzofuran core, resulting in analogs with enhanced pharmacological profiles. Such advancements in synthetic chemistry are crucial for the continued exploration of this compound's therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of 6-Bromo-3-methylbenzofuran-2-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's versatile biological activities and synthetic tractability make it a valuable scaffold for future drug discovery efforts. Ongoing research is expected to uncover new applications and optimize its properties for therapeutic use.

In conclusion, 6-Bromo-3-methylbenzofuran-2-carboxamide (CAS: 35351-28-1) represents a compelling example of how synthetic chemistry can yield compounds with significant biomedical potential. Recent studies have expanded our understanding of its mechanisms of action and therapeutic applications, paving the way for its continued development. As research progresses, this compound may emerge as a key player in addressing unmet medical needs in oncology, infectious diseases, and beyond.